Cas no 2172113-25-4 (3-(2-fluoro-4-methylphenyl)-1H-1,2,4-triazole)

• Product Name: 3-(2-fluoro-4-methylphenyl)-1H-1,2,4-triazole
• CAS No: 2172113-25-4
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 6544304
• PubChem ID: 68190622
• Update Time: 2024-01-15

3-(2-fluoro-4-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methylphenyl)-1H-1,2,4-triazole
• 2172113-25-4
• SCHEMBL11996735
• EN300-1585976

• Inchi： 1S/C9H8FN3/c1-6-2-3-7(8(10)4-6)9-11-5-12-13-9/h2-5H,1H3,(H,11,12,13)
• InChI Key： WLIDWQQBBCGJLM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1=NC=NN1

Computed Properties

• Exact Mass: 177.07022543g/mol
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų